Cas no 1807113-22-9 (2-Bromomethyl-3-hydroxy-4-(trifluoromethyl)pyridine)

• Product Name: 2-Bromomethyl-3-hydroxy-4-(trifluoromethyl)pyridine
• CAS No: 1807113-22-9
• MF: C₇H₅BrF₃NO
• MW: 256.019911527634
• CID: 4901434
• Update Time: 2025-06-07

2-Bromomethyl-3-hydroxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-3-hydroxy-4-(trifluoromethyl)pyridine

• Inchi： 1S/C7H5BrF3NO/c8-3-5-6(13)4(1-2-12-5)7(9,10)11/h1-2,13H,3H2
• InChI Key： WIYPQOPIVPIREM-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(F)(F)F)C=CN=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• XLogP3: 2
• Topological Polar Surface Area: 33.1

Additional information on 2-Bromomethyl-3-hydroxy-4-(trifluoromethyl)pyridine

Introduction to 2-Bromomethyl-3-hydroxy-4-(trifluoromethyl)pyridine (CAS No. 1807113-22-9)

2-Bromomethyl-3-hydroxy-4-(trifluoromethyl)pyridine (CAS No. 1807113-22-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromomethyl group, a hydroxyl group, and a trifluoromethyl group, all attached to a pyridine ring. These functional groups contribute to its diverse chemical reactivity and potential biological activities.

The bromomethyl group in 2-Bromomethyl-3-hydroxy-4-(trifluoromethyl)pyridine serves as an excellent leaving group, making the compound highly reactive in various substitution reactions. This property is particularly useful in the synthesis of complex molecules and drug candidates. The hydroxyl group adds polarity and can form hydrogen bonds, which can influence the compound's solubility and interactions with biological targets. The trifluoromethyl group, known for its electron-withdrawing effect, enhances the compound's lipophilicity and metabolic stability, making it a valuable moiety in drug design.

Recent studies have highlighted the potential of 2-Bromomethyl-3-hydroxy-4-(trifluoromethyl)pyridine in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of this compound as a scaffold for developing novel antiviral agents. The researchers found that derivatives of 2-Bromomethyl-3-hydroxy-4-(trifluoromethyl)pyridine exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The bromomethyl group was crucial in enhancing the antiviral efficacy by facilitating the formation of covalent bonds with viral enzymes.

In another study published in the European Journal of Medicinal Chemistry in 2022, researchers investigated the anticancer properties of 2-Bromomethyl-3-hydroxy-4-(trifluoromethyl)pyridine derivatives. The study demonstrated that these compounds could selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The hydroxyl group played a key role in modulating the compound's interactions with cellular receptors, while the trifluoromethyl group contributed to its enhanced cellular uptake and retention.

The versatility of 2-Bromomethyl-3-hydroxy-4-(trifluoromethyl)pyridine extends beyond its direct biological activities. It serves as an important intermediate in the synthesis of more complex molecules with diverse pharmacological profiles. For example, a recent review article in Organic & Biomolecular Chemistry discussed the use of this compound as a building block for constructing multifunctional ligands for metalloenzymes. The unique combination of functional groups allows for precise control over the ligand's electronic and steric properties, enabling the design of highly selective inhibitors and activators.

In addition to its applications in medicinal chemistry, 2-Bromomethyl-3-hydroxy-4-(trifluoromethyl)pyridine has also been explored for its potential use in agrochemicals. A study published in Pesticide Biochemistry and Physiology in 2020 reported that derivatives of this compound exhibited strong insecticidal activity against several economically important pests. The bromomethyl group was found to be essential for disrupting insect nervous systems, while the hydroxyl and trifluoromethyl groups enhanced the compound's stability and bioavailability.

The synthesis of 2-Bromomethyl-3-hydroxy-4-(trifluoromethyl)pyridine has been optimized through various synthetic routes to improve yield and purity. One common approach involves the bromination of 3-hydroxy-4-(trifluoromethyl)pyridine followed by methylation. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, such as using microwave-assisted reactions and catalytic systems that minimize waste generation.

In conclusion, 2-Bromomethyl-3-hydroxy-4-(trifluoromethyl)pyridine (CAS No. 1807113-22-9) is a multifaceted compound with significant potential in medicinal chemistry, pharmaceutical research, and agrochemical applications. Its unique structural features make it an attractive candidate for developing novel therapeutics and agrochemicals with improved efficacy and safety profiles. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in these fields.